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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703

Technical Support Center: Tetraethylammonium
Cyanide

Disclaimer: This document is intended for informational purposes only and does not replace a
comprehensive risk assessment. Researchers, scientists, and drug development professionals
must consult their institution's safety protocols and the Safety Data Sheet (SDS) for
tetraethylammonium cyanide before handling this chemical.

Frequently Asked Questions (FAQs)

Q1: What is the primary hazard when mixing tetraethylammonium cyanide with a strong
acid?

Al: The primary and most severe hazard is the rapid generation of highly toxic and flammable
hydrogen cyanide (HCN) gas.[1][2][3][4][5] This reaction can occur upon contact with strong
acids such as hydrochloric acid, sulfuric acid, and nitric acid.[6]

Q2: What are the symptoms of hydrogen cyanide exposure?

A2: Exposure to even low concentrations of hydrogen cyanide can be fatal.[1][7] Symptoms of
exposure can include weakness, headache, confusion, dizziness, rapid breathing, nausea, and
vomiting.[1] Higher levels of exposure can quickly lead to convulsions, collapse, and death.[1] A
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faint bitter almond odor is associated with hydrogen cyanide, but a significant portion of the
population cannot detect it.[1]

Q3: Is tetraethylammonium cyanide stable under normal conditions?

A3: Tetraethylammonium cyanide is considered stable under recommended storage
conditions, which include a cool, dry, and well-ventilated area away from incompatible
materials, particularly acids.[3][8] It is also described as hygroscopic and light-sensitive.[8]

Q4: What personal protective equipment (PPE) is required when handling
tetraethylammonium cyanide?

A4: Appropriate PPE includes, but is not limited to, chemical-resistant gloves, safety goggles
and a face shield, and a lab coat.[7] All handling of tetraethylammonium cyanide solids and
solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or
potential off-gassing.[8]

Q5: How should | dispose of waste containing tetraethylammonium cyanide?

A5: Cyanide-containing waste is considered hazardous and must be disposed of according to
institutional and regulatory guidelines.[1][5] It is critical not to mix cyanide waste with acidic
waste, as this will generate hydrogen cyanide gas.[2][3] Waste containers should be clearly
labeled and stored in a designated satellite accumulation area.[1]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Accidental mixing of
tetraethylammonium cyanide

with an acidic solution.

Inadvertent addition of acid to
a cyanide-containing solution

or vice-versa.

IMMEDIATE EVACUATION of
the laboratory area. Activate
the emergency alarm and
notify your institution's
emergency response team. Do
not attempt to neutralize the

mixture.[3]

Faint almond-like odor

detected in the laboratory.

Possible release of hydrogen

cyanide gas.

IMMEDIATE EVACUATION of
the area. Do not rely on odor
as a definitive sign of
exposure, as many individuals
cannot detect it.[1] Alert others
and follow emergency

protocols.

Spill of solid

tetraethylammonium cyanide.

Mishandling of the solid

compound.

IMMEDIATE EVACUATION of
the immediate spill area.
Cordon off the area and
prevent others from entering.
Follow your institution's spill
response procedures for highly
toxic solids. Do not use water
to clean up as it may react with
the cyanide salt.[3][5]

Quantitative Data Summary

While specific kinetic or thermodynamic data for the reaction of tetraethylammonium cyanide

with every strong acid is not readily available in public literature due to the extreme hazards

involved, the following table summarizes key hazard identification data for the parent

compound.
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Property Value Reference
Molecular Formula CoH20N2 [7]
Molecular Weight 156.27 g/mol

Melting Point 250 °C (decomposes)

GHS Hazard Statements

H300 (Fatal if swallowed),
H310 (Fatal in contact with
skin), H330 (Fatal if inhaled),
H410 (Very toxic to aquatic life

with long lasting effects)

[7]

Supplementary Hazard

Statement

EUHO032: Contact with acids

liberates very toxic gas.

Experimental Protocols

Note: The following protocols are for the safe handling and emergency preparedness related to

tetraethylammonium cyanide and are not procedures for intentionally mixing it with strong

acids.

Protocol 1: Safe Handling of Tetraethylammonium
Cyanide in the Laboratory

» Risk Assessment: Before any work begins, conduct a thorough risk assessment that includes

the specific quantities to be used, potential for incompatibility, and emergency procedures.

o Engineering Controls: All weighing and solution preparation must be performed within a

certified chemical fume hood with a face velocity appropriate for handling potent compounds.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (check glove compatibility charts), and indirect-vent chemical

splash goggles with a face shield.

o Designated Area: Designate a specific area within the fume hood for handling

tetraethylammonium cyanide to prevent cross-contamination.
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o Waste Disposal: Use dedicated, clearly labeled waste containers for all solid and liquid waste
containing tetraethylammonium cyanide. Do not mix with other waste streams, especially
acidic waste.[3]

Protocol 2: Emergency Response for Accidental Mixing
with Acid

e Immediate Evacuation: If tetraethylammonium cyanide is mixed with a strong acid,
immediately evacuate the laboratory.[3]

o Alert Others: Verbally alert all personnel in the vicinity to evacuate.
o Activate Alarms: Activate the nearest fire alarm or emergency notification system.

o Contact Emergency Services: From a safe location, contact your institution's emergency
response team and provide details of the incident, including the chemicals involved.

o Do Not Re-enter: Do not re-enter the affected area until it has been cleared by trained
emergency responders.[3]
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Caption: Chemical incompatibility pathway of tetraethylammonium cyanide and strong acids.
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Caption: Safe handling workflow for tetraethylammonium cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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